11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Specification

• Molecular Formula: C34H38N2O3
• Molecular Weight: 522.7 g/mol
• IUPAC Name: 5-hexanoyl-9,9-dimethyl-6-(4-phenylmethoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
• Standard InChI: InChI=1S/C34H38N2O3/c1-4-5-7-16-31(38)36-29-15-11-10-14-27(29)35-28-21-34(2,3)22-30(37)32(28)33(36)25-17-19-26(20-18-25)39-23-24-12-8-6-9-13-24/h6,8-15,17-20,33,35H,4-5,7,16,21-23H2,1-3H3
• Standard InChI Key: RANZMAZVGHIMHG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)N1C(C2=C(CC(CC2=O)(C)C)NC3=CC=CC=C31)C4=CC=C(C=C4)OCC5=CC=CC=C5

Introduction

The compound 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one is a complex organic molecule belonging to the class of dibenzodiazepines. This class of compounds is known for its diverse pharmacological properties, including anxiolytic, sedative, and muscle relaxant effects, making them significant in medicinal chemistry.

Synthesis and Chemical Reactions

The synthesis of 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one typically involves multi-step organic reactions. These reactions often include the formation of the dibenzo diazepine core and the attachment of various functional groups such as benzyloxy and hexanoyl substituents.

Synthesis Steps

• Formation of the Diazepine Core: This involves the condensation of appropriate precursors to form the diazepine ring.

• Attachment of Substituents: The benzyloxy and hexanoyl groups are attached to the core structure through further chemical reactions.

Biological Activities and Potential Applications

Compounds similar to 11-[4-(benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one exhibit a range of biological activities, including:

• Anxiolytic and Sedative Effects: Common among dibenzodiazepines, these effects make them useful in treating anxiety disorders.

• Muscle Relaxant Properties: Also typical of this class, these properties can be beneficial in treating muscle spasms.

• Potential Antimicrobial and Antitumor Activities: Some dibenzodiazepines have shown antimicrobial and antitumor properties, though specific data for this compound is not available.

Research Findings and Data

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
11-[4-(Benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one	Not specified	Not specified	Anxiolytic, Sedative, Muscle Relaxant
11-(4-Methoxyphenyl)-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one monohydrate	C22H24N2O2·H2O	Not specified	Antidepressant, Antimicrobial, Analgesic
11-[3-(Benzyloxy)phenyl]-10-hexanoyl-3,3-dimethyl-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e]diazepin-1-one	C34H38N2O3	522.7	Potential Anxiolytic and Sedative